Cas no 54946-78-0 (9,10-Anthracenedione, 1-amino-4-[(2-methylphenyl)amino]-)
54946-78-0 structure
Product Name:9,10-Anthracenedione, 1-amino-4-[(2-methylphenyl)amino]-
CAS No:54946-78-0
MF:C21H16N2O2
MW:328.363945007324
CID:353250
PubChem ID:13162744
Update Time:2025-04-19
9,10-Anthracenedione, 1-amino-4-[(2-methylphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione, 1-amino-4-[(2-methylphenyl)amino]-
- 1-amino-4-(2-methylanilino)anthracene-9,10-dione
- 54946-78-0
- 1-Amino-4-(o-tolylamino)anthracene-9,10-dione
- DTXSID30523737
-
- Inchi: 1S/C21H16N2O2/c1-12-6-2-5-9-16(12)23-17-11-10-15(22)18-19(17)21(25)14-8-4-3-7-13(14)20(18)24/h2-11,23H,22H2,1H3
- InChI Key: JPHKTVKOJQHNSF-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C2C(=CC=C(C=21)NC1C=CC=CC=1C)N)=O
Computed Properties
- Exact Mass: 328.12128
- Monoisotopic Mass: 328.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 534
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 72.2Ų
Experimental Properties
- PSA: 72.19
9,10-Anthracenedione, 1-amino-4-[(2-methylphenyl)amino]- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
54946-78-0 (9,10-Anthracenedione, 1-amino-4-[(2-methylphenyl)amino]-) Related Products
- 4424-87-7(Vat Violet 13 (Technical Grade))
- 6408-50-0(1-2,(3)-Methylanilino-4-(methylamino)anthraquinone)
- 6737-68-4(Solvent Blue 101 (Technical Grade))
- 116-75-6(Solvent Blue 104)
- 4395-65-7(C.I. Solvent Blue 68)
- 82-38-2(1-(Methylamino)anthraquinone)
- 6994-46-3(solvent blue 59)
- 2475-44-7(1,4-Bis(methylamino)anthraquinone)
- 81-77-6(Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone)
- 128-80-3(1,4-Bis(p-tolylamino)anthracene-9,10-dione)
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